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Cat. No.: B116927
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive structural analysis of 3-Formyl-4-iodo-2-
methoxypyridine, a substituted pyridine derivative of interest in medicinal chemistry and organic
synthesis. Due to the limited availability of direct experimental data for this specific molecule,
this report leverages data from structurally related compounds to predict its properties and
reactivity. This document is intended to serve as a valuable resource for researchers engaged
in the synthesis, characterization, and application of novel pyridine-based compounds.

Molecular Structure and Properties

3-Formyl-4-iodo-2-methoxypyridine is a heterocyclic compound featuring a pyridine ring
substituted with a formyl group at the 3-position, an iodine atom at the 4-position, and a
methoxy group at the 2-position. The presence of these functional groups imparts a unique
electronic and steric profile to the molecule, making it a potentially valuable building block in
the synthesis of more complex chemical entities.

The molecular structure of 3-Formyl-4-iodo-2-methoxypyridine is depicted below.
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Figure 1: Predicted 2D structure of 3-Formyl-4-iodo-2-methoxypyridine.

Predicted Physicochemical Properties

Quantitative data for 3-Formyl-4-iodo-2-methoxypyridine is not readily available in the literature.
The following table summarizes predicted physicochemical properties based on its constituent
functional groups and the properties of analogous molecules.

Property Predicted Value Basis for Prediction
Molecular Formula C7H6INO2 From structure
Molecular Weight 263.03 g/mol From structure

Likely a solid at room Based on similar substituted
Appearance o

temperature pyridines

Analogy to 3-Formyl-4-

Melting Point 65-75 °C o
methoxypyridine (63-67 °C)[1]

o . General trend for similar
Boiling Point > 200 °C (decomposes) )
aromatic compounds

Soluble in common organic
Solubility solvents (e.g., DCM, THF, Based on functional groups

Acetone)

Proposed Synthesis

A specific, validated synthetic protocol for 3-Formyl-4-iodo-2-methoxypyridine is not currently
published. However, a plausible synthetic route can be devised based on established organic
chemistry reactions, such as the Vilsmeier-Haack formylation. A potential two-step synthesis
starting from 4-iodo-2-methoxypyridine is outlined below. The synthesis of the precursor, 3-
iodo-4-methoxypyridine, has been reported.[2]
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Step 1: Iodination Step 2: Formylation

1. n-BuLi, TMP, ZnCI2*TMEDA
4-methoxypyridine 2.12 @ 3-iodo-4-methoxypyridine [ | POCIS. DMF (Vilsmeier-Haack) 3-Formyl-4-iodo-2-methoxypyridine

3-Formyl-4-iodo-2-methoxypyridine

Carboxylic Acid Derivative

Alcohol Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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